Furathiocarb Furathiocarb Furathiocarb is a carbamate ester and a member of 1-benzofurans. It has a role as an EC 3.1.1.7 (acetylcholinesterase) inhibitor, a carbamate insecticide and an agrochemical.
Brand Name: Vulcanchem
CAS No.: 65907-30-4
VCID: VC0052073
InChI: InChI=1S/C18H26N2O5S/c1-6-7-11-23-16(21)19(4)26-20(5)17(22)24-14-10-8-9-13-12-18(2,3)25-15(13)14/h8-10H,6-7,11-12H2,1-5H3
SMILES: CCCCOC(=O)N(C)SN(C)C(=O)OC1=CC=CC2=C1OC(C2)(C)C
Molecular Formula: C18H26N2O5S
Molecular Weight: 382.5 g/mol

Furathiocarb

CAS No.: 65907-30-4

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VCID: VC0052073

Molecular Formula: C18H26N2O5S

Molecular Weight: 382.5 g/mol

Furathiocarb - 65907-30-4

CAS No. 65907-30-4
Product Name Furathiocarb
Molecular Formula C18H26N2O5S
Molecular Weight 382.5 g/mol
IUPAC Name (2,2-dimethyl-3H-1-benzofuran-7-yl) N-[butoxycarbonyl(methyl)amino]sulfanyl-N-methylcarbamate
Standard InChI InChI=1S/C18H26N2O5S/c1-6-7-11-23-16(21)19(4)26-20(5)17(22)24-14-10-8-9-13-12-18(2,3)25-15(13)14/h8-10H,6-7,11-12H2,1-5H3
Standard InChIKey HAWJXYBZNNRMNO-UHFFFAOYSA-N
SMILES CCCCOC(=O)N(C)SN(C)C(=O)OC1=CC=CC2=C1OC(C2)(C)C
Canonical SMILES CCCCOC(=O)N(C)SN(C)C(=O)OC1=CC=CC2=C1OC(C2)(C)C
Boiling Point 160 °C at 0.01 mm Hg
Colorform Yellow, viscous liquid.
Density 1.148 (20 °C)
Description Furathiocarb is a carbamate ester and a member of 1-benzofurans. It has a role as an EC 3.1.1.7 (acetylcholinesterase) inhibitor, a carbamate insecticide and an agrochemical.
Shelf Life Stable up to 400 °C.
Solubility 2.74e-05 M
Readily miscible with most common organic solvents, including acetone, methanol, isopropanol, hexane, and toluene.
In water, 11 mg/l @ 25 °C
Synonyms CGA 73102; Deltanet; Promet; Promet 666SCO; 2,4-Dimethyl-5-oxo-6-oxa-3-thia-2,4-diazadecanoic Acid 2,3-Dihydro-2,2-dimethyl-7-benzofuranyl Ester
Vapor Pressure 2.93e-08 mmHg
3.9X10-3 mPa (2.9X10-8 mm Hg) @ 25 °C
PubChem Compound 47759
Last Modified Nov 11 2021
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